Cas no 108347-97-3 (Succinyl Coenzyme A Sodium)

Succinyl Coenzyme A Sodium structure
Product Name:Succinyl Coenzyme A Sodium
CAS No:108347-97-3
Molecular Formula:C25H40N7O19P3S.xNa
Molecular Weight:865.59
CID:127981
PubChem ID:71433916
Succinyl Coenzyme A Sodium Properties
Names and Identifiers
-
- Coenzyme A, S-(hydrogenbutanedioate), sodium salt (9CI)
- Succinyl coenzyme A sodium salt
- disodium 1-{(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]tetrahydrofuran-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphadocosan-22-oate 3,5-dioxide (non-preferred name)
- Succinyl CoA, Li-salt
- succinyl coenzyme A sodium
- coenzyme A succinyl derivative, trisodium salt
- 108347-97-3
- 1-{(2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]oxolan-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-3,5,10,14,19-pentaoxo-2,4,6-trioxa-18-thia-11,15-diaza-3lambda~5~,5lambda~5~-diphosphadocosan-22-oate (non-preferred name)
- 4-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-[hydroxy(oxido)phosphoryl]oxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-4-oxobutanoate
- DTXSID90849581
- SUCCINYL COENZYME A SODIUM SALT
- 1ST165920Na
- 1-{(2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]oxolan-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-3,5,10,14,19-pentaoxo-2,4,6-trioxa-18-thia-11,15-diaza-3lambda~5~,5lambda~5~-diphosphadocosan-22-oate
-
- InChIKey: OGQAUOWZUXZONA-AAUTWNBBSA-L
- Inchi: InChI=1S/C25H40N7O19P3S.Na/c1-25(2,20(38)23(39)28-6-5-14(33)27-7-8-55-16(36)4-3-15(34)35)10-48-54(45,46)51-53(43,44)47-9-13-19(50-52(40,41)42)18(37)24(49-13)32-12-31-17-21(26)29-11-30-22(17)32;/h11-13,18-20,24,37-38H,3-10H2,1-2H3,(H,27,33)(H,28,39)(H,34,35)(H,43,44)(H,45,46)(H2,26,29,30)(H2,40,41,42);/q;+1/p-2/t13-,18-,19-,20?,24-;/m1./s1
- SMILES: O=C(CCC(SCCNC(CCNC(C(C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1OP([O-])(O)=O)(O)=O)(O)=O)(C)C)O)=O)=O)=O)[O-].[Na+]
Computed Properties
- Exact Mass: 911.09544
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 24
- Rotatable Bond Count: 22
- Monoisotopic Mass: 865.11560417g/mol
- Heavy Atom Count: 55
- Complexity: 1500
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: 12
- Surface Charge: -2
- Topological Polar Surface Area: 432Ų
Experimental Properties
- LogP: -0.67090
- PSA: 406.59
Succinyl Coenzyme A Sodium Price
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P008ZGF-1mg |
SUCCINYL COENZYME A SODIUM SALT |
108347-97-3 | ≥95% | 1mg |
$96.00 | ||
A2B Chem LLC | AE18399-1mg |
SUCCINYL COENZYME A SODIUM SALT |
108347-97-3 | ≥95% | 1mg |
$51.00 | 2024-04-20 | |
Aaron | AR008ZOR-1mg |
SUCCINYL COENZYME A SODIUM SALT |
108347-97-3 | 85% | 1mg |
$178.00 | ||
eNovation Chemicals LLC | Y1241926-5mg |
SUCCINYL COENZYME A SODIUM SALT |
108347-97-3 | 85% | 5mg |
$615 | ||
TargetMol Chemicals | T37323-1mg |
Succinyl-Coenzyme A sodium salt |
108347-97-3 | 1mg |
¥ 980 | |||
TRC | S223905-1mg |
Succinyl Coenzyme A Sodium |
108347-97-3 | 1mg |
$345.00 | 2023-05-17 | ||
AN HUI ZE SHENG Technology Co., Ltd. | S1129-5mg |
Succinyl coenzyme A sodium salt |
108347-97-3 | ≥85% | 5mg |
¥2689.10 | 2023-09-15 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S343093-1mg |
Succinyl Coenzyme A Sodium |
108347-97-3 | ≥85% | 1mg |
¥896.90 | 2023-09-01 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S923474-5mg |
Succinyl coenzyme A sodium |
108347-97-3 | 85% | 5mg |
¥4,699.00 | 2022-09-28 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T37323-1 mg |
Succinyl-Coenzyme A (sodium salt) |
108347-97-3 | 1mg |
¥1590.00 |
Succinyl Coenzyme A Sodium Suppliers
SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
(CAS:108347-97-3)
MR./MRS.:MO HANG QI
Phone:17002132182
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:108347-97-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:108347-97-3)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:108347-97-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Succinyl Coenzyme A Sodium Related Literature
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P. Sathyanarayana,B. K. Sadashiva,Surajit Dhara Soft Matter, 2011,7, 8556-8560
-
Manish Gore,Aditya Narvekar,Advait Bhagwat,Ratnesh Jain,Prajakta Dandekar J. Mater. Chem. B, 2022,10, 143-169
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6. Back matter
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Lori M. Culberson,Adam A. Wallace,Christopher C. Blackstone,Dmitry Khuseynov,Andrei Sanov Phys. Chem. Chem. Phys., 2014,16, 3964-3972
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Xiao Xi Yang,Yi Wang,Ning Wei Zhao,Zu Hong Xiong Nanoscale, 2014,6, 2261-2269
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Margaret L. Berrens,Fernanda C. Bononi,Davide Donadio Phys. Chem. Chem. Phys., 2022,24, 20932-20940
-
Shougo Higashi,Kazutoshi Miwa,Masakazu Aoki,Kensuke Takechi Chem. Commun., 2014,50, 1320-1322
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